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Compound of Interest |

Compound Name: TAS4464
CAS No.: 1848959-10-3
Cat. No.: B15615864

Get Quote

TAS4464 Technical Support Center

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability and handling of TAS4464 stock solutions.
Below you will find frequently asked questions, troubleshooting guides, and experimental
protocols to ensure the effective use of TAS4464 in your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for preparing TAS4464 stock solutions?

Al: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing
high-concentration stock solutions of TAS4464.[1][2][3] It is soluble in DMSO at concentrations
of up to 100 mg/mL.[2] For aqueous solutions, sonication and heating up to 60°C may be
necessary to dissolve TAS4464 hydrochloride.[4][5] It is crucial to use fresh, anhydrous DMSO,
as hygroscopic DMSO can negatively impact the solubility of the compound.[2][5][6]

Q2: What are the recommended storage conditions and long-term stability of TAS4464 stock
solutions?
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A2: For long-term stability, TAS4464 stock solutions should be stored at -80°C. Under these
conditions, the stock solution is stable for up to two years.[6] For shorter-term storage, -20°C is
acceptable for up to one year.[6] It is highly recommended to aliquot the stock solution into
single-use vials to avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound.[2][6]

Q3: What is the stability of TAS4464 in its solid (powder) form?

A3: As a solid, TAS4464 is stable for up to three years when stored at -20°C.[2][6] It can be
stored at 4°C for up to two years.[6]

Q4: My TAS4464 solution appears to have precipitated after thawing. What should | do?

A4: If you observe precipitation, you can gently warm the solution and use sonication to aid in
redissolving the compound.[4][5][6] Before use, ensure that the solution is clear and all
precipitate has dissolved. To prevent precipitation, ensure you are not exceeding the solubility
limit of the solvent and consider preparing a fresh stock solution if the issue persists.

Quantitative Data Summary

The following table summarizes the recommended storage conditions for TAS4464.

Storage Duration of L
Form . Citations
Temperature Stability
Solid (Powder) -20°C 3 years [2][6]
Solid (Powder) 4°C 2 years [6]
In Solvent -80°C 2 years [6]
In Solvent -20°C 1 year [6]
In Solvent
) -80°C 6 months [5]
(hydrochloride)
In Solvent
] -20°C 1 month [5]
(hydrochloride)
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Experimental Protocols

Protocol for Preparing a 10 mM TAS4464 Stock Solution in DMSO
o Materials:

o TAS4464 powder (Molecular Weight: 506.51 g/mol )

o Anhydrous DMSO

o Sterile microcentrifuge tubes or vials
» Procedure:

1. Equilibrate the TAS4464 powder to room temperature before opening the vial to prevent
condensation.

2. Weigh out the desired amount of TAS4464 powder using a calibrated analytical balance.
For 1 mg of TAS4464, you will need 197.43 uL of DMSO to make a 10 mM solution.

3. Add the appropriate volume of anhydrous DMSO to the TAS4464 powder.

4. Vortex the solution until the powder is completely dissolved. If necessary, sonicate the
solution for a few minutes to aid dissolution.[4][6]

5. Aliquot the stock solution into single-use, tightly sealed vials to minimize freeze-thaw
cycles.

6. Label the vials clearly with the compound name, concentration, solvent, and date of
preparation.

7. Store the aliquots at -80°C for long-term storage.[6]

Visualized Signaling Pathway and Workflows
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TAS4464 Signaling Pathway

NEDDS Activating
Enzyme (NAE)

TAS4464

Activates

f-————————P| Cullin-RING Ligases

Neddylation Cascade (CRLs)

Targets for
Degradation

g Cgé_TSiuk:)szt;atg_leBa) > Proteasomal Degradation Substrate Accumulation

Click to download full resolution via product page

Caption: Mechanism of action of TAS4464 as a NAE inhibitor.
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Troubleshooting TAS4464 Stock Solutions
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Caption: A workflow for troubleshooting common issues with TAS4464 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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